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Compound of Interest

Compound Name: Bis(2-chloroethyl) ether

Cat. No.: B1667311 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of hazardous chemicals is a cornerstone of laboratory safety and environmental

responsibility. Bis(2-chloroethyl) ether (BCEE), a compound used in the synthesis of

pesticides and as a solvent, is classified as a hazardous waste and a suspected human

carcinogen, necessitating strict adherence to disposal protocols.[1][2] This guide provides

essential safety and logistical information for the proper disposal of bis(2-chloroethyl) ether,
ensuring the protection of laboratory personnel and the environment.

Immediate Safety and Handling Precautions
Before beginning any procedure involving bis(2-chloroethyl) ether, it is critical to be aware of

its hazards. BCEE is a flammable, combustible liquid that is fatal if swallowed, inhaled, or in

contact with skin.[3][4] It is also suspected of causing cancer. Uninhibited BCEE can form

explosive peroxides upon exposure to air and light.[5]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield as described by OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[6]

Immediately remove and launder contaminated clothing before reuse.[6]
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Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation occurs. A recommended filter type is

for organic gases and vapors (Type A, Brown).[6]

Handling and Storage:

Work in a well-ventilated area, preferably under a chemical fume hood.[6]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[5][6]

Store away from heat, sparks, open flames, and other sources of ignition.[5][6] Use only non-

sparking tools and explosion-proof equipment.[6]

Ground and bond containers and receiving equipment to prevent static discharge.[6]

Store locked up, accessible only to authorized personnel.[6]

Avoid contact with incompatible materials such as oxidizing agents, chlorosulfonic acid,

oleum, and metals.[5]

Bis(2-chloroethyl) ether Properties
The following table summarizes key quantitative data for bis(2-chloroethyl) ether.
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Property Value

CAS Number 111-44-4[1]

Molecular Formula C₄H₈Cl₂O[3][5]

Molecular Weight 143.01 g/mol [3]

Appearance
Clear, colorless liquid with a strong, unpleasant

odor[1][5]

Boiling Point 178 °C (352 °F)[1]

Melting Point -47 °C to -58 °F[4]

Flash Point 55 °C (131 °F)[1][4]

Density 1.22 g/cm³ at 20 °C (denser than water)[1]

Solubility in Water 10,200 mg/L (dissolves easily)[1][7]

Vapor Density 4.93 (heavier than air)[1]

EPA Hazardous Waste No. U025[1]

Step-by-Step Disposal Protocol
Bis(2-chloroethyl) ether is classified as a hazardous waste and must be disposed of

according to local, regional, and national regulations.[6][7] The primary recommended method

of disposal is controlled incineration.[1] Do not wash bis(2-chloroethyl) ether into the sewer

system.[5]

1. Waste Segregation and Collection:

All waste contaminated with bis(2-chloroethyl) ether must be segregated from other, non-

hazardous waste streams.[8]

Liquid Waste: Collect all solutions containing BCEE in a dedicated, sealed, and clearly

labeled, corrosion-resistant container.[8]

Solid Waste: Place all contaminated solids (e.g., unused compound, absorbent pads, gloves,

pipette tips) into a designated, sealed, and clearly labeled hazardous waste container.[8]
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Contaminated Glassware: "Empty" vials, flasks, and other glassware that have been in

contact with BCEE should be treated as hazardous waste and not rinsed into the sink.[8]

Broken glassware must be decontaminated or incinerated.[1]

2. Waste Containerization and Labeling:

Use robust, leak-proof containers appropriate for hazardous chemical waste.

Ensure containers are kept tightly closed except when adding waste.[6]

Clearly label all waste containers with "Hazardous Waste" and the full chemical name:

"Bis(2-chloroethyl) ether".[8]

3. On-site Storage:

Store waste containers in a designated, cool, dry, and well-ventilated secondary containment

area.[5][8]

This storage area should be away from incompatible materials.[5]

4. Final Disposal:

Arrange for a licensed professional waste disposal service to collect, transport, and dispose

of the hazardous waste.[8]

The preferred disposal method is high-temperature incineration at a licensed hazardous

waste facility.[1][8] Incineration should be complete to prevent the formation of phosgene,

and an acid scrubber is necessary to remove the resulting halo acids.[1]

Emergency Spill Procedures
In the event of a spill or leak, follow these steps immediately:

Evacuate: Evacuate all personnel from the immediate spill area and secure all entrances.[5]

Eliminate Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot

surfaces).[5]
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Ventilate: Ventilate the area of the spill.[5]

Contain and Absorb: Contain the spill using an inert absorbent material such as sand, dry

earth, or vermiculite.[5][6]

Collect: Using non-sparking tools, carefully collect the absorbed material and place it into a

designated, sealed, and labeled hazardous waste container for disposal.[5][6]

Decontaminate: Decontaminate the spill area according to your institution's established

protocols for hazardous chemicals.

Do not wash the spill into any sewer or drain.[5]

Below is a diagram illustrating the logical workflow for the proper disposal of bis(2-chloroethyl)
ether.
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Start: Generation of
Bis(2-chloroethyl) ether Waste

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat,

Respirator if needed)

Always Start with Safety

Step 2: Segregate Waste
at Point of Generation

Liquid Waste:
Solutions containing BCEE

Solid Waste:
Contaminated gloves, paper,

pipette tips, etc.

Contaminated Glassware:
'Empty' vials, flasks

Step 3: Collect in Designated,
Sealed, Compatible Containers

Step 4: Label Container Clearly
'Hazardous Waste'

'Bis(2-chloroethyl) ether'

Step 5: Store in Cool, Dry,
Well-Ventilated, Designated Area

Step 6: Arrange for Professional
Disposal Service

Final Disposal:
High-Temperature Incineration

at Licensed Facility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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